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Compound of Interest

Compound Name: BW-723C86
CAS No.: 160521-72-2
Cat. No.: B1668156
Get Quote
. J

These application notes provide detailed protocols for the subcutaneous administration of BW-
723C86, a selective 5-HT2B receptor agonist, to preclinical animal models. The information is
intended for researchers, scientists, and drug development professionals.

Compound Information
e Name: BW-723C86

* Mechanism of Action: A potent and selective agonist for the serotonin 5-HT2B receptor.[1] It
is a mixed 5-HT2B/5-HT2C agonist, with approximately three-fold higher selectivity for the 5-
HT2B receptor.

e Primary Research Areas: Anxiety, hyperphagia, melanogenesis, and cardiovascular function.

Quantitative Data Summary

The following tables summarize key quantitative data for the subcutaneous administration of
BW-723C86 in rodents.
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Table 1: Dosage and Administration Parameters for Rats

Parameter Value Reference
Dosage Range 0.5 - 50 mg/kg [21[3114]
Pre-test Administration Time 30 minutes [2]

Recommended Injection
1-5mL/kg
Volume

Recommended Needle Gauge  23-26G

Table 2: Recommended Vehicle Formulation for In Vivo Studies

Component Percentage
DMSO 10%
PEG300 40%
Tween-80 5%

Saline (0.9% NaCl) 45%

Note: This formulation is a commonly used vehicle for solubilizing compounds for in vivo
administration.

Experimental Protocols

This protocol describes the preparation of a 10 mg/mL stock solution of BW-723C86.
Materials:

« BW-723C86 powder

e Dimethyl sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)
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Tween-80 (Polysorbate 80)

Sterile saline (0.9% NacCl)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips
Procedure:

e Weigh the desired amount of BW-723C86 powder and place it in a sterile microcentrifuge
tube.

o Add DMSO to the tube to a final concentration of 100 mg/mL and vortex until the powder is
completely dissolved. This is your stock solution.

» To prepare the final injection solution, combine the following in a sterile tube in the order
listed, vortexing after each addition:

[¢]

100 pL of the 100 mg/mL BW-723C86 stock solution in DMSO.

o

400 pL of PEG300.

[e]

50 pL of Tween-80.

o

450 pL of sterile saline.
e The final concentration of the injection solution will be 10 mg/mL.

e Itis recommended to prepare the solution fresh on the day of the experiment. If storage is
necessary, store at -20°C for short periods. However, fresh preparation is highly advised to
ensure compound stability and solubility.

Materials:

» Prepared BW-723C86 injection solution
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Appropriate animal restraint device

Sterile syringes (1 mL)

Sterile needles (23-26G)

70% ethanol wipes

Animal scale

Procedure:

Weigh the rat to accurately determine the injection volume based on the desired dosage.

Gently restrain the rat. The loose skin over the dorsal midline (scruff) is the preferred
injection site.

Wipe the injection site with a 70% ethanol wipe and allow it to dry.

Create a "tent” of skin at the injection site by gently lifting the skin with your thumb and
forefinger.

Insert the needle, bevel up, into the base of the skin tent, parallel to the body surface.

Gently pull back on the syringe plunger to ensure the needle has not entered a blood vessel.
If blood appears in the syringe hub, withdraw the needle and select a new injection site.

If no blood is aspirated, slowly and steadily inject the calculated volume of the BW-723C86
solution.

Withdraw the needle and apply gentle pressure to the injection site with a dry gauze pad for
a few seconds.

Return the animal to its cage and monitor for any adverse reactions.

Materials:

Prepared BW-723C86 injection solution
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Appropriate animal restraint device

Sterile syringes (1 mL)

Sterile needles (25-26G)

70% ethanol wipes

Animal scale
Procedure:

o Weigh the mouse to accurately determine the injection volume. The maximum recommended
subcutaneous injection volume for a mouse is 3 mL, but it's advisable to use the smallest
effective volume.

o Gently restrain the mouse, exposing the loose skin between the shoulder blades.
o Clean the injection site with a 70% ethanol wipe.

o Form a tent of skin and insert the needle at the base, parallel to the spine.

o Aspirate to check for blood before injecting the solution.

« Inject the solution slowly and withdraw the needle.

Return the mouse to its cage and observe its behavior.

Signaling Pathways and Experimental Workflows

BW-723C86, as a 5-HT2B receptor agonist, has been shown to inhibit melanogenesis. This is
achieved by reducing the expression of microphthalmia-associated transcription factor (MITF),
which in turn downregulates key melanogenic enzymes like tyrosinase, TRP-1, and TRP-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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